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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600

Essential Safety and Handling Guide for (+)-beta-
Irone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (+)-
beta-lrone. Adherence to these procedures is essential for ensuring laboratory safety and
operational integrity.

Personal Protective Equipment (PPE)

When handling (+)-beta-lrone, a comprehensive approach to personal protection is mandatory
to prevent skin and eye contact, and inhalation of vapors.[1]

o Eye and Face Protection: Always wear chemical safety goggles that conform to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2] For
operations with a higher risk of splashing, a face shield should be worn in addition to

goggles.[3]
e Skin Protection:

o Gloves: Standard nitrile gloves are not recommended for handling (+)-beta-lrone due to
their poor resistance to ketones.[2][3][4] Butyl rubber gloves are the preferred choice as
they provide effective protection against ketones, aldehydes, and esters.[1][5][6] If Butyl
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rubber gloves are not available, neoprene may be considered, but a thorough risk

assessment should be conducted. Always inspect gloves for tears or punctures before use

and remove them carefully to avoid skin contamination.

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin

exposure.[2][3] Ensure clothing is removed and decontaminated if it comes into contact

with the substance.[3][5]

» Respiratory Protection: Under normal laboratory conditions with adequate local exhaust

ventilation, respiratory protection is typically not required.[2] However, if ventilation is

insufficient or in the case of a spill, a NIOSH-approved respirator should be worn.[3]

A summary of recommended PPE is provided in the table below.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles (conforming to EN166
or OSHA 29 CFR 1910.133). A face shield is

recommended for splash hazards.[2][3]

Hand Protection

Butyl rubber gloves are strongly recommended.
[1][5][6] Nitrile gloves offer poor resistance to
ketones and should be avoided.[2][3][4]

Skin/Body Protection

Lab coat or other protective clothing to prevent
skin contact.[2][3]

Respiratory

Not required with adequate ventilation. Use a
NIOSH-approved respirator if ventilation is poor

or during spill cleanup.[2][3]

Operational Plan: Handling and Storage

» Handling: Always handle (+)-beta-Irone in a well-ventilated area, preferably within a

chemical fume hood.[5] Avoid all personal contact, including inhalation of vapors and direct

contact with skin and eyes.[1] Do not eat, drink, or smoke in areas where the chemical is
handled.[3][5] Wash hands thoroughly after handling.[2]
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» Storage: Store in a tightly closed, opaque container in a cool, dry, and dark area.[3][5] The
recommended storage temperature is between 2-8°C. Keep the substance away from heat
sources, ignition sources, and incompatible materials such as strong oxidizing agents and
strong bases.[1][2][3]

Disposal Plan

(+)-beta-Irone and its container must be disposed of as hazardous waste.[1][4] All waste
disposal must be conducted in accordance with local, state, and federal regulations.[1] Do not
allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[4][5][7]
Contaminated absorbent materials from spills should also be collected in a sealed container for
hazardous waste disposal.[8]

Quantitative Data

The following table summarizes key quantitative data for (+)-beta-lrone.

Property Value Reference
Molecular Formula C13H200 [2]
Molecular Weight 192.3 g/mol [2]
Oral LD50 (Rat) 4590 mg/kg [2]
. > 113 °C (> 235 °F) - closed 8]
cup
Autoignition Temp. 250 °C (482 °F) [8]
Storage Temperature 2-8°C [3]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling (+)-beta-lrone in a
laboratory setting.
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Caption: Workflow for the safe handling of (+)-beta-Irone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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